Cas no 1416347-58-4 (4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol)

• Product Name: 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol
• CAS No: 1416347-58-4
• MF: C₁₅H₁₂BrN₃O₂
• MW: 346.178682327271
• CID: 5179815
• Update Time: 2025-09-28

4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol

• Inchi： 1S/C15H12BrN3O2/c1-21-13-8-9(6-7-12(13)20)14-17-15(19-18-14)10-4-2-3-5-11(10)16/h2-8,20H,1H3,(H,17,18,19)
• InChI Key： YJNNENXQJHEMOV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N=C(C3=CC=CC=C3Br)NN=2)C=C1OC

Additional information on 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol

Comprehensive Overview of 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol (CAS No. 1416347-58-4)

The compound 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol, identified by its CAS No. 1416347-58-4, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a [1,2,4]triazole core and a bromo-phenyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of a methoxy-phenol moiety further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for triazole-based compounds like 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol has surged due to their versatility in medicinal chemistry. A growing body of literature explores their role as kinase inhibitors, antimicrobial agents, and anti-inflammatory candidates. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such molecules. Users frequently search for terms like "triazole derivatives in cancer therapy" or "bromo-phenyl compounds in drug design," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 1416347-58-4 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its 2-methoxy-phenol segment is particularly noteworthy for its antioxidant properties, a topic of interest in anti-aging research. SEO analytics reveal that queries such as "how to synthesize triazole-phenol hybrids" or "applications of bromo-phenyl triazoles" are increasingly common, underscoring the need for detailed technical discussions.

From a commercial perspective, 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol is often sourced for high-throughput screening in pharmaceutical labs. Its compatibility with click chemistry protocols makes it a favorite among chemists working on bioconjugation. Notably, the compound's bromo group allows for further derivatization via cross-coupling reactions, a feature highlighted in popular search terms like "palladium-catalyzed modifications of bromo-triazoles."

Environmental and safety studies of CAS No. 1416347-58-4 emphasize its stability under standard laboratory conditions. While not classified as hazardous, proper handling protocols are recommended due to its aryl bromide component. This aligns with industry searches for "safe handling of brominated aromatic compounds," a frequent concern among laboratory professionals. The compound's methoxy-phenol group also sparks interest in green chemistry circles, as it may reduce toxicity compared to analogous halogenated structures.

In conclusion, 4-[5-(2-Bromo-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol represents a compelling case study in modern organic chemistry. Its dual functionality as a pharmacophore and a synthetic building block ensures its continued relevance in both academic and industrial settings. As AI-powered platforms accelerate molecular design, compounds like this will remain at the forefront of precision medicine and materials innovation.